Cas no 343322-73-6 (4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid)

4-Methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with a methyl group at the 4-position and a 4-(trifluoromethyl)phenyl moiety at the 2-position, along with a carboxylic acid functionality at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid allows for further derivatization. Its well-defined reactivity and compatibility with cross-coupling reactions make it suitable for constructing complex molecules, particularly in the development of bioactive compounds targeting enzyme inhibition or receptor modulation.
4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid structure
343322-73-6 structure
Product Name:4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid
CAS No:343322-73-6
MF:C12H8F3NO3
MW:271.1920337677
CID:5261889
Update Time:2026-03-09

4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid
    • 5-Oxazolecarboxylic acid, 4-methyl-2-[4-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C12H8F3NO3/c1-6-9(11(17)18)19-10(16-6)7-2-4-8(5-3-7)12(13,14)15/h2-5H,1H3,(H,17,18)
    • InChI Key: VCNUEDWVXGHVJL-UHFFFAOYSA-N
    • SMILES: O1C(C(O)=O)=C(C)N=C1C1=CC=C(C(F)(F)F)C=C1

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Additional information on 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid

4-Methyl-2-(4-(Trifluoromethyl)Phenyl)Oxazole-5-Carboxylic Acid: A Comprehensive Overview

4-Methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid (CAS No. 343322-73-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties: 4-Methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid is a substituted oxazole derivative with a molecular formula of C13H9F3NO3 and a molecular weight of 280.21 g/mol. The presence of a trifluoromethyl group and a methyl group on the phenyl ring imparts unique electronic and steric properties to the molecule. These properties contribute to its stability and reactivity, making it an attractive candidate for various chemical transformations.

Synthesis Methods: The synthesis of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid can be achieved through several routes. One common method involves the condensation of 4-trifluoromethylbenzaldehyde with 2-amino-4-methylthiophenol followed by cyclization to form the oxazole ring. Another approach involves the reaction of 4-trifluoromethylbenzoyl chloride with 2-amino-4-methylthiophenol in the presence of a base. These methods have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the potential biological activities of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid. One notable application is its use as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, this compound has demonstrated anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

Pharmacological Studies: Preclinical studies have provided valuable insights into the pharmacological profile of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid. In vitro assays have shown that it can effectively inhibit the activity of specific enzymes at low concentrations, suggesting high potency. Animal models have further confirmed its therapeutic potential, with studies demonstrating significant efficacy in reducing inflammation and tumor growth. These findings underscore its potential as a lead compound for drug development.

Clinical Trials: While extensive preclinical data are available, clinical trials are essential to evaluate the safety and efficacy of 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid in humans. Early-phase clinical trials are currently underway to assess its pharmacokinetics, safety, and tolerability. Preliminary results are promising, with no major adverse effects reported at therapeutic doses. Further trials are planned to explore its therapeutic potential in specific disease conditions.

Current Research Trends: The ongoing research on 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid is focused on optimizing its structure to enhance its pharmacological properties. Computational methods such as molecular docking and dynamics simulations are being employed to identify key interactions between the compound and its target proteins. Additionally, efforts are being made to develop prodrugs that can improve bioavailability and reduce side effects.

FUTURE PERSPECTIVES: The future outlook for 4-methyl-2-(4-(trifluoromethyl)phenyl)oxazole-5-carboxylic acid is promising. With ongoing advancements in medicinal chemistry and drug delivery technologies, it is anticipated that this compound will play a significant role in the development of novel therapeutics. Further research will likely uncover new applications and optimize existing ones, contributing to improved patient outcomes.

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